N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C24H17ClN4O2S/c25-22-17-5-1-4-8-20(17)32-23(22)24(31)26-13-21(30)28-15-9-11-16(12-10-15)29-14-27-18-6-2-3-7-19(18)29/h1-12,14H,13H2,(H,26,31)(H,28,30)
• InChI Key: NLLDWMMEPVHSBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NCC(=O)NC3=CC=C(C=C3)N4C=NC5=CC=CC=C54)Cl
• Molecular Formula: C24H17ClN4O2S
• Molecular Weight: 460.9 g/mol

Description

N-[2-[4-(benzimidazol-1-yl)anilino]-2-oxoethyl]-3-chloro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H17ClN4O2S and its molecular weight is 460.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Anticancer Activity : A study synthesized and investigated the antitumor activity of 6-(N/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides. Some compounds demonstrated significant antitumor effects, suggesting their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).

• Antipsychotic Agent Potential : Heterocyclic analogues of 1192U90, including benzothiophene-carboxamides, were evaluated as potential antipsychotic agents. Certain derivatives showed potent in vivo activities, indicating their potential as backup compounds for antipsychotic drugs (Norman, Navas, Thompson, & Rigdon, 1996).

• Anti-Inflammatory and Antioxidant Activities : Benzimidazole derivatives, including those with a carboxamide moiety, were synthesized and tested for anti-inflammatory and antioxidant activities. Some compounds exhibited potent effects, comparable to common drugs like Indomethacin (Bhor & Sable, 2022).

• Antimicrobial and Antioxidant Properties : Carboxamide derivatives of benzimidazole were synthesized and evaluated for antimicrobial and antioxidant activities. Certain compounds displayed significant antimicrobial activity against various microorganisms and also showed prominent radical scavenging and ferrous ion chelating activity (Sindhe, Bodke, Kenchappa, Telkar, Chandrashekar, & Vinoda, 2016).

• Inhibition of Cancer Cell Growth : Benzimidazole derivatives were synthesized to evaluate their anticancer activities. Some compounds showed considerable selectivity against certain cancer cell lines, indicating their potential in cancer therapy (Yurttaş, Demirayak, Çiftçi, Ulusoylar Yıldırım, & Kaplancıklı, 2013).

• Potential Antitumor Agents : Nitrogen heterocycles bearing a carboxamide moiety were synthesized and evaluated for their anticancer activity. One compound showed potent cytotoxic activity, indicating its potential as an antitumor agent (Bakare, 2021).

• Antihypertriglyceridemic Agents : Benzothiophene carboxamide derivatives were synthesized and evaluated in vivo for their hypolipidemic activity. Some compounds significantly reduced plasma triglyceride levels in rats, suggesting their potential in treating hyperlipidemia and atherosclerosis (Abu Sheikha, Hussin, Al-Hiari, Al-qirim, & Shattat, 2011).